Cas no 121994-52-3 (2,5-Cyclohexadiene-1,4-dione,3-[[(1R,2S,4aS,8aS)-decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-[(3-methylbutyl)amino]-)

• Product Name: 2,5-Cyclohexadiene-1,4-dione,3-[[(1R,2S,4aS,8aS)-decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-[(3-methylbutyl)amino]-
• CAS No: 121994-52-3
• MF: C₂₆H₃₉NO₃
• MW: 413.592767953873
• CID: 173796
• Update Time: 2024-03-01

2,5-Cyclohexadiene-1,4-dione,3-[[(1R,2S,4aS,8aS)-decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-[(3-methylbutyl)amino]- Chemical and Physical Properties

Names and Identifiers

• 2,5-Cyclohexadiene-1,4-dione,3-[[(1R,2S,4aS,8aS)-decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-[(3-methylbutyl)amino]-
• 2,5-Cyclohexadiene-1,4-dione,3-[[(1R,2S,4aS,8aS)-decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-[(
• 2,5-Cyclohexadiene-1,4-dione,3-[(decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl)methyl]-2-hydroxy-5-[(3-methylbutyl)amino]-,[1R-(1a,2b,4ab,8aa)]-
• Smenospongiarine
• 2,5-Cyclohexadiene-1,4-dione, 3-[[(1R,2S,4aS,8aS)-decahydro-1,2,4a-trimethyl-5-methylene-1-naphthalenyl]methyl]-2-hydroxy-5-[(3-methylbutyl)amino]-
• 5-epi-smenospongiarine

• Inchi： 1S/C26H39NO3/c1-16(2)11-13-27-20-14-21(28)24(30)19(23(20)29)15-26(6)18(4)10-12-25(5)17(3)8-7-9-22(25)26/h14,16,18,22,27,30H,3,7-13,15H2,1-2,4-6H3/t18-,22+,25+,26+/m0/s1
• InChI Key： VNDCVHMWISOLKI-DVBYZVISSA-N
• SMILES： C1(=O)C=C(NCCC(C)C)C(=O)C(C[C@@]2(C)[C@@]3([H])[C@@](C)(C(=C)CCC3)CC[C@@H]2C)=C1O

Computed Properties

• Exact Mass: 413.29317
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• XLogP3: 8.394

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Melting Point: 170-172 °C
• Boiling Point: 523.3±50.0 °C(Predicted)
• PSA: 66.4
• pka: 3.37±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Prenylquinones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quinone and hydroquinone lipids Prenylquinones